Cas no 61785-55-5 (4-(7-nitro-4-benzofurazanyl)-1-piperazinecarboxaldehyde 3-oxide)

4-(7-nitro-4-benzofurazanyl)-1-piperazinecarboxaldehyde 3-oxide structure
61785-55-5 structure
Product Name:4-(7-nitro-4-benzofurazanyl)-1-piperazinecarboxaldehyde 3-oxide
CAS No:61785-55-5
MF:C11H11N5O5
MW:293.235541582108
CID:955095
PubChem ID:99496
Update Time:2025-04-19

4-(7-nitro-4-benzofurazanyl)-1-piperazinecarboxaldehyde 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-(7-nitro-4-benzofurazanyl)-1-piperazinecarboxaldehyde 3-oxide
    • 7-(4-Formyl-1-piperazinyl)-4-nitrobenzofurazane 1-oxide
    • 4-(4-Formylpiperazino)-7-nitrobenzofurazane 3-oxide
    • 7-(4-Formyl-1-piperazinyl)-7-nitrobenzofurazan 1-oxide
    • B-2748
    • 61785-55-5
    • 1-Piperazinecarboxaldehyde, N-oxide
    • NSC-228102
    • WLN: T56 BNONJ FNW XO I- AT6N DNTJ DVH
    • NSC228102
    • DB-318204
    • Inchi: 1S/C11H11N5O5/c17-7-13-3-5-14(6-4-13)9-2-1-8(15(18)19)10-11(9)16(20)21-12-10/h1-2,7H,3-6H2
    • InChI Key: RHQPZDNQNMYNFZ-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=[N+]1[O-])N1CCN(C=O)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.06047
  • Monoisotopic Mass: 293.07601847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 122.68
  • LogP: 1.60490

4-(7-nitro-4-benzofurazanyl)-1-piperazinecarboxaldehyde 3-oxide Related Literature

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